Cas no 1403689-53-1 ((3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine)
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine Chemical and Physical Properties
Names and Identifiers
-
- (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
-
- MDL: MFCD20760214
- Inchi: 1S/C7H16N2/c1-6-5-9(2)4-3-7(6)8/h6-7H,3-5,8H2,1-2H3/t6-,7-/m1/s1
- InChI Key: WLFDKDVGHUCVFY-RNFRBKRXSA-N
- SMILES: N1(C)CC[C@@H](N)[C@H](C)C1
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1005706-100mg |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 100mg |
$370 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005706-250mg |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 250mg |
$610 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005706-500mg |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005706-1g |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 1g |
$2105 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005706-5g |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 5g |
$7705 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1005706-250mg |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 250mg |
$610 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1005706-100mg |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 100mg |
$370 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1005706-5g |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 5g |
$7705 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1005706-1g |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 1g |
$2105 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1005706-500mg |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine |
1403689-53-1 | 95% | 500mg |
$1115 | 2025-03-01 |
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
Comprehensive Overview of (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine (CAS No. 1403689-53-1): Properties, Applications, and Industry Relevance
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine (CAS No. 1403689-53-1) is a chiral amine compound with significant potential in pharmaceutical and chemical research. Its stereospecific structure, featuring two chiral centers at the 3R and 4R positions, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's piperidine backbone is widely recognized for its role in drug design, particularly in central nervous system (CNS) therapeutics and enzyme modulation.
In recent years, the demand for chiral building blocks like (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine has surged due to advancements in asymmetric synthesis and precision medicine. Researchers frequently search for "CAS 1403689-53-1 suppliers" or "chiral amine applications," reflecting its commercial and scientific relevance. The compound's methyl groups enhance lipophilicity, a critical factor for blood-brain barrier penetration—a hot topic in neurodegenerative disease research.
The synthesis of (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine often involves catalytic hydrogenation or enzymatic resolution, aligning with the industry's shift toward green chemistry. Environmental concerns have driven interest in "sustainable chiral synthesis," where this compound serves as a case study for minimizing waste. Analytical techniques like HPLC and NMR are essential for verifying its enantiomeric purity, a key parameter for regulatory compliance in drug development.
Beyond pharmaceuticals, 1403689-53-1 finds niche applications in agrochemicals and material science. Its amine functionality allows for derivatization into ligands for catalysis or polymers with tailored properties. Startups exploring "smart materials" often investigate such compounds for their structural versatility. However, scalability remains a challenge, prompting queries like "bulk synthesis of chiral piperidines" in academic forums.
From a regulatory standpoint, (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine is not classified as hazardous, but proper handling protocols are advised due to its alkalinity. Safety data sheets (SDS) emphasize storage in inert atmospheres to prevent degradation—a detail frequently overlooked in "lab chemical storage best practices" searches. The compound's stability under various pH conditions is another area of active research, particularly for formulation scientists.
Market analysts note growing investments in chiral compound libraries, where CAS 1403689-53-1 is cataloged as a high-value item. Patent landscapes reveal its use in proprietary drug candidates targeting GPCRs (G-protein-coupled receptors), a trending focus in biotech. Queries such as "piperidine derivatives in clinical trials" underscore its translational potential. Custom synthesis services increasingly list this amine to meet demand from virtual screening platforms.
In conclusion, (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine exemplifies the intersection of stereochemistry and industrial utility. Its dual methylation and chirality offer unique advantages for molecular design, while its CAS 1403689-53-1 identifier ensures traceability in global supply chains. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in bridging computational predictions with synthetic feasibility.
1403689-53-1 ((3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)